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Compound of Interest

Compound Name:
Bis(p-

aminophenoxy)dimethylsilane

Cat. No.: B075184 Get Quote

Essential Safety and Handling Guide for Bis(p-
aminophenoxy)dimethylsilane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Bis(p-aminophenoxy)dimethylsilane. Adherence to these

guidelines is crucial for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
Bis(p-aminophenoxy)dimethylsilane is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against exposure.
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PPE Category Specific Recommendation Rationale

Hand Protection

Chemical-resistant gloves

(Butyl rubber or Neoprene

recommended). Nitrile gloves

may be used for incidental

contact but should be changed

immediately upon

contamination.

Protects against skin irritation

and absorption. Aromatic

amines can penetrate some

glove materials.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn when there is a risk of

splashing.

Prevents eye irritation from

splashes or airborne particles.

Skin and Body Protection
A flame-retardant lab coat

worn over personal clothing.

Protects skin from accidental

contact and spills.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator with an organic

vapor/particulate cartridge is

required.

Prevents respiratory tract

irritation from inhalation of dust

or vapors.

Quantitative Data Summary
The following table summarizes key quantitative data for Bis(p-
aminophenoxy)dimethylsilane:
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Property Value Reference

Molecular Formula C₁₄H₁₈N₂O₂Si [1]

Molecular Weight 274.39 g/mol [1]

CAS Number 1223-16-1 [1]

Melting Point 64 °C

Boiling Point 195-199 °C at 0.5 mmHg

Flash Point >110 °C

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Bis(p-aminophenoxy)dimethylsilane is essential to

minimize exposure and ensure safety.

Engineering Controls
Ventilation: All work with Bis(p-aminophenoxy)dimethylsilane, especially when handling

the solid or creating solutions, must be conducted in a certified chemical fume hood.

Designated Area: Establish a designated area for handling this compound, clearly marked

with appropriate hazard signs.

Eyewash and Safety Shower: Ensure that a calibrated and unobstructed eyewash station

and safety shower are readily accessible in the immediate work area.

Handling Protocol
Preparation: Before starting any procedure, ensure all necessary PPE is worn correctly.

Gather all required equipment and reagents.

Weighing: Tare a clean, dry weighing vessel inside the chemical fume hood. Carefully

transfer the desired amount of solid Bis(p-aminophenoxy)dimethylsilane to the vessel,

avoiding the creation of dust.
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Dissolving: If preparing a solution, slowly add the solid to the solvent with stirring to prevent

splashing.

Storage: Store Bis(p-aminophenoxy)dimethylsilane in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[2] Keep the

container tightly sealed.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before leaving the laboratory, and before eating, drinking, or smoking.

Preparation Handling (in Fume Hood) Post-Handling

Don PPE Gather Materials Weigh Solid Dissolve in Solvent Store Securely Decontaminate & Clean Personal Hygiene

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of Bis(p-
aminophenoxy)dimethylsilane.

Disposal Plan
Proper disposal of Bis(p-aminophenoxy)dimethylsilane and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: Collect unused solid Bis(p-aminophenoxy)dimethylsilane and any

contaminated materials (e.g., weigh paper, disposable labware) in a dedicated, clearly

labeled, and sealed hazardous waste container.

Liquid Waste: Collect solutions containing Bis(p-aminophenoxy)dimethylsilane in a

separate, labeled hazardous waste container. Do not mix with other solvent waste streams

unless compatibility is confirmed.

Contaminated PPE: Heavily contaminated gloves, lab coats, and other disposable PPE

should be collected in a designated hazardous waste bag for disposal. Lightly contaminated
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items may be disposed of in regular lab waste, following institutional guidelines.

Decontamination and Disposal Procedure
Surface Decontamination: Decontaminate all surfaces that may have come into contact with

the chemical. A solution of mild detergent and water can be used for initial cleaning, followed

by a rinse with an appropriate solvent (e.g., ethanol or isopropanol) if necessary. For spills,

follow the emergency procedures outlined below.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected as hazardous liquid waste. Once decontaminated, the container can be

disposed of according to institutional guidelines, after defacing the label.

Final Disposal: All collected hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company. Never dispose of Bis(p-aminophenoxy)dimethylsilane down the drain.

Waste Collection

Decontamination Final Disposal

Solid Waste Container

Decontaminate SurfacesLiquid Waste Container

Contaminated PPE Bag

Triple Rinse Empty Containers Arrange EHS Pickup

Click to download full resolution via product page

Figure 2. Logical workflow for the proper disposal of Bis(p-aminophenoxy)dimethylsilane
waste.

Emergency Procedures
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Immediate and appropriate action is crucial in the event of an emergency.

Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing while under the

safety shower. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink one to two glasses of water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small spills,

absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a sealed

container for disposal. For large spills, contact

your institution's EHS department immediately.

Experimental Protocol Example: Synthesis of Bis(p-
aminophenoxy)dimethylsilane
The following is a representative experimental protocol for the synthesis of Bis(p-
aminophenoxy)dimethylsilane.[3] All steps must be performed in a chemical fume hood with

appropriate PPE.
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Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a condenser, dissolve p-aminophenol in a suitable solvent such as

benzene.

Addition of Base: Add an acid scavenger, such as triethylamine, to the reaction mixture.

Addition of Silane: Slowly add dimethyldichlorosilane to the reaction mixture via the dropping

funnel at a controlled temperature (e.g., 40°C).

Reaction: Allow the reaction to proceed for a specified time (e.g., 4 hours) with continuous

stirring.

Workup: After the reaction is complete, the resulting mixture is filtered to remove the

triethylamine hydrochloride salt. The filtrate is then concentrated under reduced pressure.

Purification: The crude product is purified by recrystallization or column chromatography to

yield pure Bis(p-aminophenoxy)dimethylsilane.

Characterization: The structure and purity of the synthesized compound are confirmed using

techniques such as FT-IR and ¹H-NMR spectroscopy.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075184#personal-protective-equipment-for-handling-
bis-p-aminophenoxy-dimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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